Cas no 22287-32-7 (bicyclo[1.1.1]pentan-1-ylmethanol)

• Product Name: bicyclo[1.1.1]pentan-1-ylmethanol
• CAS No: 22287-32-7
• MF: C₆H₁₀O
• MW: 98.1430020332336
• MDL: MFCD28040494
• CID: 3161211
• PubChem ID: 73799602
• Update Time: 2025-04-23

bicyclo[1.1.1]pentan-1-ylmethanol Chemical and Physical Properties

Names and Identifiers

• (Bicyclo[1.1.1]pent-1-yl)methanol
• bicyclo[1.1.1]pentan-1-ylmethanol
• 1-(Hydroxymethyl)bicyclo[1.1.1]pentane
• Bicyclo[1.1.1]pentane-1-methanol
• 1-Hydroxymethylbicyclo<1.1.1>pentane
• 3-bicyclo[1.1.1]pentanylmethanol
• bicyclo[1.1.1]pentane-1-yl methanol
• 1-bicyclo[1.1.1]pentanylmethanol
• CS-0049790
• XAA28732
• GS-8002
• MFCD28040494
• 22287-32-7
• EN300-1608565
• SB15398
• {bicyclo[1.1.1]pentan-1-yl}methanol
• P14527
• AKOS032949949
• EN300-28256754
• SY074270
• 1-(Hydroxymethyl)bicyclo[1.1.1]pentane 3-Bicyclo[1.1.1]pentanylmethanol; Bicyclo[1.1.1]pentan-1-ylmethanol
• (Bicyclo(1.1.1)pent-1-yl)methanol
• 811-915-7

• MDL： MFCD28040494
• Inchi： 1S/C6H10O/c7-4-6-1-5(2-6)3-6/h5,7H,1-4H2
• InChI Key： PTCSNXOIOPVZMT-UHFFFAOYSA-N
• SMILES： OCC12CC(C1)C2

Computed Properties

• Exact Mass: 98.073164938g/mol
• Monoisotopic Mass: 98.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 81.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.181±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: Not available
• Boiling Point: 157.1±8.0 ºC (760 Torr),
• Flash Point: 62.7±8.6 ºC,
• Solubility: Dissolution (88 g/l) (25 º C),
• Vapor Pressure: Not available

bicyclo[1.1.1]pentan-1-ylmethanol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on bicyclo[1.1.1]pentan-1-ylmethanol

Exploring (Bicyclo[1.1.1]pent-1-yl)methanol (CAS No. 22287-32-7): Properties, Applications, and Emerging Trends

(Bicyclo[1.1.1]pent-1-yl)methanol (CAS No. 22287-32-7) is a unique and highly specialized organic compound that has garnered significant attention in recent years due to its distinctive bicyclic structure and versatile applications in pharmaceutical and materials science. This compound, often referred to as BCP methanol, features a rigid [1.1.1]bicyclopentane core, which imparts remarkable stability and reactivity, making it a valuable building block in synthetic chemistry.

The molecular structure of (Bicyclo[1.1.1]pent-1-yl)methanol is characterized by its three-dimensional geometry, which sets it apart from traditional linear or cyclic alcohols. This structural uniqueness has led to its increasing use in drug discovery, where researchers seek to improve the bioavailability and metabolic stability of therapeutic molecules. The BCP moiety is particularly attractive for designing next-generation pharmaceuticals, as it can mimic aromatic rings while offering superior physicochemical properties.

In the realm of medicinal chemistry, (Bicyclo[1.1.1]pent-1-yl)methanol serves as a key intermediate for the synthesis of small-molecule drugs targeting various diseases. Recent studies highlight its potential in developing CNS-active compounds, where the BCP scaffold enhances blood-brain barrier penetration. Additionally, its applications extend to agrochemicals and functional materials, where its robust framework contributes to durability and performance.

The synthesis of BCP methanol typically involves multi-step organic reactions, with careful attention to yield and purity. Advanced techniques such as flow chemistry and catalyzed transformations have been explored to optimize its production. As sustainability becomes a focal point in chemical manufacturing, greener synthetic routes for (Bicyclo[1.1.1]pent-1-yl)methanol are under investigation, aligning with the industry's shift toward eco-friendly processes.

Market demand for (Bicyclo[1.1.1]pent-1-yl)methanol has risen steadily, driven by its expanding role in high-value applications. Pharmaceutical companies and research institutions are actively seeking reliable suppliers of this compound, emphasizing the need for high-purity grades and scalable production methods. The compound's patent landscape also reflects growing innovation, with numerous filings related to its derivatives and synthetic methodologies.

From an SEO perspective, queries such as "BCP methanol uses," "buy (Bicyclo[1.1.1]pent-1-yl)methanol," and "CAS 22287-32-7 suppliers" are trending, indicating strong commercial and academic interest. Researchers often search for "BCP scaffold in drug design" or "properties of bicyclo[1.1.1]pentane derivatives," underscoring the compound's relevance in cutting-edge science.

Looking ahead, (Bicyclo[1.1.1]pent-1-yl)methanol is poised to play a pivotal role in advancing precision medicine and smart materials. Its compatibility with click chemistry and other modular synthetic strategies further enhances its utility. As the scientific community continues to uncover new applications, this compound remains at the forefront of molecular innovation.